Cas no 100242-24-8 (2H-1-Benzopyran-2-one,7-hydroxy-3-(4-hydroxyphenyl)-4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,7-hydroxy-3-(4-hydroxyphenyl)-4-phenyl-
• CAS No: 100242-24-8
• MF: C₂₁H₁₄O₄
• MW: 330.333466053009
• CID: 155812
• PubChem ID: 5487069
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-hydroxy-3-(4-hydroxyphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-3-(4-hydroxyphenyl)-4-phenyl-
• 7-hydroxy-3-(4-hydroxyphenyl)-4-phenylchromen-2-one
• 7-hydroxy-4-phenyl-3-(4-hydroxyphenyl)coumarin
• AC1NUP3F
• ACMC-20m3ax
• AG-D-04747
• Coumarin, 7-hydroxy-3-(p-hydroxyphenyl)-4-phenyl-
• CTK3J8681
• OV(sub 1)
• 100242-24-8
• 2H-1-Benzopyran-2-one, 7-hydroxy-3-(4-hydroxyphenyl)-4-phenyl-
• DTXSID90143051
• SCHEMBL3366067
• L0UVB1J49I
• 7-HYDROXY-3-(4-HYDROXYPHENYL)-4-PHENYL-2H-1-BENZOPYRAN-2-ONE
• CHEMBL3114441
• 7-HYDROXY-3-(4'-HYDROXYPHENYL)-4-PHENYLCOUMARIN
• UNII-L0UVB1J49I

• Inchi： 1S/C21H14O4/c22-15-8-6-14(7-9-15)20-19(13-4-2-1-3-5-13)17-11-10-16(23)12-18(17)25-21(20)24/h1-12,22-23H
• InChI Key： MLAIPUZEKYJFIL-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2)O)=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 330.08900
• Monoisotopic Mass: 330.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2066 (rough estimate)
• Boiling Point: 427.78°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 70.67000
• LogP: 4.53820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones